2-methoxy-2-(oxan-4-yl)acetic acid
Overview
Description
“2-methoxy-2-(oxan-4-yl)acetic acid” is a chemical compound with the molecular formula C8H14O4 . It is a derivative of acetic acid where a hydrogen atom of the methyl group is replaced by a methoxy group .
Molecular Structure Analysis
The InChI code for “2-methoxy-2-(oxan-4-yl)acetic acid” is 1S/C8H14O4/c1-11-7(8(9)10)6-2-4-12-5-3-6/h6-7H,2-5H2,1H3,(H,9,10) . This code provides a specific textual representation of the molecule’s structure.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-methoxy-2-(oxan-4-yl)acetic acid, focusing on six unique fields:
Pharmaceutical Development
2-methoxy-2-(oxan-4-yl)acetic acid is being explored for its potential in pharmaceutical development. Its unique chemical structure allows it to act as a building block for synthesizing various bioactive compounds. Researchers are investigating its use in creating new drugs with improved efficacy and reduced side effects, particularly in the treatment of metabolic disorders and inflammatory diseases .
Organic Synthesis
In organic chemistry, 2-methoxy-2-(oxan-4-yl)acetic acid serves as a versatile intermediate. Its reactivity and stability make it suitable for constructing complex molecules. It is used in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and materials science .
Material Science
This compound is also being studied for its applications in material science. Researchers are exploring its potential in the development of novel polymers and materials with unique properties. These materials could have applications in various industries, including electronics, coatings, and adhesives .
Biochemical Research
In biochemical research, 2-methoxy-2-(oxan-4-yl)acetic acid is used as a probe to study enzyme mechanisms and metabolic pathways. Its structure allows it to interact with specific enzymes, providing insights into their function and regulation. This information is valuable for understanding disease mechanisms and developing targeted therapies .
Agricultural Chemistry
The compound is being investigated for its potential use in agricultural chemistry. It can be used to synthesize agrochemicals, such as herbicides and pesticides, that are more effective and environmentally friendly. Researchers are focusing on its ability to enhance crop protection and yield while minimizing adverse environmental impacts .
Environmental Science
In environmental science, 2-methoxy-2-(oxan-4-yl)acetic acid is studied for its role in pollution control and remediation. Its chemical properties make it suitable for developing agents that can neutralize pollutants or facilitate their breakdown. This application is crucial for addressing environmental contamination and promoting sustainability .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-2-(oxan-4-yl)acetic acid can be achieved through a multi-step process involving the protection of a hydroxyl group, followed by the formation of an ester and subsequent hydrolysis to yield the desired carboxylic acid.", "Starting Materials": [ "4-hydroxytetrahydrofuran", "methoxyacetic acid", "dicyclohexylcarbodiimide (DCC)", "dimethylaminopyridine (DMAP)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Protection of the hydroxyl group of 4-hydroxytetrahydrofuran with methoxyacetic acid in the presence of DCC and DMAP to yield the corresponding ester.", "Hydrolysis of the ester using HCl in diethyl ether to yield the corresponding carboxylic acid.", "Formation of the oxan-4-yl group by reacting the carboxylic acid with NaOH in ethyl acetate.", "Purification of the final product by recrystallization from a suitable solvent." ] } | |
CAS RN |
1549532-11-7 |
Product Name |
2-methoxy-2-(oxan-4-yl)acetic acid |
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
